Cas no 403727-74-2 (N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide)

N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide Chemical and Physical Properties
Names and Identifiers
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- N-(2-furylmethyl)-4-oxo-3-propyl-2-thioxo-1,2,3,4-tetrahydro-7-quinazolinecarboxamide
- N-(furan-2-ylmethyl)-4-oxo-3-propyl-2-sulfanylidene-1H-quinazoline-7-carboxamide
- Oprea1_668898
- N-(furan-2-ylmethyl)-4-oxo-3-propyl-2-thioxo-1,2,3,4-tetrahydroquinazoline-7-carboxamide
- N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
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- Inchi: 1S/C17H17N3O3S/c1-2-7-20-16(22)13-6-5-11(9-14(13)19-17(20)24)15(21)18-10-12-4-3-8-23-12/h3-6,8-9H,2,7,10H2,1H3,(H,18,21)(H,19,24)
- InChI Key: PICFYWUXMWUXFQ-UHFFFAOYSA-N
- SMILES: S=C1NC2C=C(C(NCC3=CC=CO3)=O)C=CC=2C(N1CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 5
- Complexity: 513
- XLogP3: 2
- Topological Polar Surface Area: 107
N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F6548-4299-30mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 30mg |
$119.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-2mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 2mg |
$59.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-20mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 20mg |
$99.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-1mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 1mg |
$54.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-3mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 3mg |
$63.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-4mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 4mg |
$66.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-2μmol |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 2μmol |
$57.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-20μmol |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 20μmol |
$79.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-40mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 40mg |
$140.0 | 2023-09-08 | ||
Life Chemicals | F6548-4299-10mg |
N-[(furan-2-yl)methyl]-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide |
403727-74-2 | 10mg |
$79.0 | 2023-09-08 |
N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide Related Literature
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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2. Book reviews
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Khaoula Boukari,Eric Duverger,Régis Stephan,Marie-Christine Hanf,Philippe Sonnet Phys. Chem. Chem. Phys., 2014,16, 14722-14729
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Soumen Saha,Ram Kinkar Roy,Sourav Pal Phys. Chem. Chem. Phys., 2010,12, 9328-9338
Additional information on N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide
Comprehensive Overview of N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 403727-74-2)
N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 403727-74-2) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This molecule, characterized by its furan and tetrahydroquinazoline moieties, exhibits a range of potential biological activities, making it a subject of interest for researchers exploring novel therapeutic agents. The compound's intricate structure, featuring a sulfanylidene group and a carboxamide linkage, underscores its potential as a versatile scaffold for drug development.
In recent years, the search for innovative small molecules with bioactive properties has intensified, driven by the need for new treatments for diseases such as cancer, inflammation, and metabolic disorders. N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide has emerged as a candidate in this context, with preliminary studies suggesting its potential as a kinase inhibitor or enzyme modulator. Its furan ring, a common motif in bioactive compounds, contributes to its ability to interact with biological targets, while the tetrahydroquinazoline core enhances its stability and binding affinity.
The synthesis of CAS No. 403727-74-2 involves multi-step organic reactions, often starting with the construction of the tetrahydroquinazoline backbone, followed by the introduction of the furan-2-ylmethyl and propyl groups. Researchers have optimized these synthetic routes to improve yield and purity, ensuring the compound's suitability for further biological evaluation. The presence of the sulfanylidene group (C=S) is particularly noteworthy, as it can participate in hydrogen bonding and other non-covalent interactions, potentially enhancing the compound's pharmacokinetic properties.
From a drug discovery perspective, N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide aligns with current trends in fragment-based drug design and scaffold hopping. These approaches leverage small, structurally diverse fragments to build molecules with improved efficacy and safety profiles. The compound's molecular weight and lipophilicity are within desirable ranges for oral bioavailability, making it a promising lead for further optimization.
In the context of AI-driven drug discovery, CAS No. 403727-74-2 has been the subject of computational studies aimed at predicting its target interactions and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. Machine learning models have been employed to simulate its binding to various proteins, offering insights into its potential mechanisms of action. Such in silico analyses are increasingly valuable in accelerating the identification of viable drug candidates.
The growing interest in heterocyclic compounds like N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide reflects broader shifts in pharmaceutical research toward precision medicine and targeted therapies. As researchers continue to explore its applications, this compound may contribute to advancements in treating conditions such as autoimmune diseases or neurodegenerative disorders, where modulation of specific pathways is critical.
For laboratories and institutions engaged in high-throughput screening, CAS No. 403727-74-2 represents a valuable addition to compound libraries. Its structural complexity and potential polypharmacology make it a compelling candidate for uncovering new biological activities. Furthermore, its compatibility with modern analytical techniques, such as LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance), facilitates its characterization and quality control.
In summary, N-(furan-2-yl)methyl-4-oxo-3-propyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazoline-7-carboxamide (CAS No. 403727-74-2) exemplifies the intersection of organic chemistry, medicinal chemistry, and computational biology. Its unique structure and potential applications position it as a molecule of interest for future research, particularly in the development of next-generation therapeutics. As the scientific community continues to unravel its properties, this compound may pave the way for innovative treatments addressing unmet medical needs.
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